2-Amino-4,5,6,7-tetrahydrobenzothiazole-4-methanamine

• Molecular Formula: C8H13N3S
• Molecular Weight: 183.28 g/mol
• IUPAC Name: 4-(aminomethyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C8H13N3S/c9-4-5-2-1-3-6-7(5)11-8(10)12-6/h5H,1-4,9H2,(H2,10,11)
• InChI Key: VBDQFINPZKKLIK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)SC(=N2)N)CN

Description

2-Amino-4,5,6,7-tetrahydrobenzothiazole-4-methanamine is a useful research compound. Its molecular formula is C8H13N3S and its molecular weight is 183.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (2-amino-4,5,6,7-tetrahydrobenzo[d]thiazol-4-yl)methyl methanesulfonate (3.3 mmol) in DMF (10 mL) was added NaN3 (0.21 g, 3.3 mmol). The resulting mixture was stirred at 85° C. for 30 minutes. The mixture was poured into water (100 mL) and extracted with EtOAc. The organic extract was dried over anhydrous sodium sulfate. After filtration and concentration, the crude product was dissolved in THF (20 mL) and H2O (10 mL), Na2CO3 (0.35 g, 3.3 mmol) and PPh3 (0.8 g, 3 mmol) was added. After stirring overnight, the reaction mixture was diluted with water (100 mL) and then filtered. The filtrate was extracted with EtOAc, and the organic layer was washed with brine and dried over anhydrous sodium sulfate. After filtration and concentration, the crude product was obtained and used directly in the next step without further purification.